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Compound of Interest

Compound Name: 5-(Bromomethyl)benzo[d]oxazole

Cat. No.: B1289023 Get Quote

An In-depth Technical Guide to 5-(Bromomethyl)benzo[d]oxazole: Synthesis, Reactivity, and

Applications

Introduction
5-(Bromomethyl)benzo[d]oxazole is a heterocyclic compound of significant interest in the

fields of medicinal chemistry and organic synthesis. Its structure, which integrates a reactive

bromomethyl group with the privileged benzoxazole scaffold, renders it a versatile building

block for the synthesis of a wide array of more complex, biologically active molecules. The

benzoxazole core is a common feature in numerous compounds with diverse pharmacological

activities, including anticancer, anti-inflammatory, and antimicrobial properties[1][2][3]. This

guide provides a comprehensive technical overview of 5-(Bromomethyl)benzo[d]oxazole,

detailing its chemical properties, synthesis, reactivity, and applications for researchers,

scientists, and professionals in drug development.

IUPAC Nomenclature and Chemical Structure
The definitive identification of a chemical entity begins with its systematic name and structure.

For the compound of interest, these are well-established.

IUPAC Name: 5-(bromomethyl)-1,3-benzoxazole[4]

Synonyms: 5-(bromomethyl)benzoxazole[4]
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CAS Number: 181038-98-2[4]

Molecular Formula: C₈H₆BrNO[4]

Chemical Structure:
The structure of 5-(Bromomethyl)benzo[d]oxazole is characterized by a benzene ring fused

to an oxazole ring, with a bromomethyl substituent at the 5-position of the benzoxazole core.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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